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Lipase-Catalyzed Synthesis of Diricinolein

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Triricinolein

CAS No.: 2540-54-7

Cat. No.: S639494

The table below summarizes a published methodology for synthesizing 1,2(2,3)-diricinolein via a two-step

enzymatic process, which can be a key step in triricinolein production [1].

. . . . . Reaction
Step Reaction Optimal Lipase Optimal Solvent Yield Ti
ime
1 Methanolysis of Triricinolein to 2-  Rhizopus Diisopropyl ether  78% 3 hours
Monoricinolein oryzae (ROL) (DIPE)
2 Esterification of 2-Monoricinolein  Rhizopus Diisopropyl ether  58% 1 hour
with Ricinoleic Acid oryzae (ROL) (DIPE)

Experimental Context and Limitations: This data originates from a 2006 study, which is not current [1].
The synthesis was performed at a water activity of 0.11. The resulting 1,2(2,3)-diricinolein was reported to

have a high purity of 97.2% after analysis by NMR [1].

Experimental Workflow

The following diagram outlines the two-step enzymatic synthesis process based on the protocol above:
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Step 1: Methanolysis
Lipase: Rhizopus oryzae (ROL)
Solvent: Diisopropyl ether (DIPE)
Condition: Water activity 0.11

Step 2: Esterification with Ricinoleic Acid
Lipase: Rhizopus oryzae (ROL)
Solvent: Diisopropyl ether (DIPE)

Final Product: 1,2(2,3)-Diricinolein
(Yield: 58%, Purity: 97.2%)

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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synthesis-yield]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. pddress: gtntarlo, CA 91761, United
smolecule) Compounds, Empowering Innovative ates
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 3/3 Tech Support


https://www.smolecule.com/products/b639494#improving-triricinolein-synthesis-yield
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s639494?utm_src=pdf-bulk
https://www.smolecule.com/products/s639494?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

